Cas no 1225550-38-8 (6-(4-ethylphenyl)pyridazine-3-thiol)

• Product Name: 6-(4-ethylphenyl)pyridazine-3-thiol
• CAS No: 1225550-38-8
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 5558546
• Update Time: 2025-11-05

6-(4-ethylphenyl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethylphenyl)pyridazine-3-thiol

• Inchi： 1S/C12H12N2S/c1-2-9-3-5-10(6-4-9)11-7-8-12(15)14-13-11/h3-8H,2H2,1H3,(H,14,15)
• InChI Key： GSYQNLNXOKMANS-UHFFFAOYSA-N
• SMILES： C1(=S)NN=C(C2=CC=C(CC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-ethylphenyl)pyridazine-3-thiol

Introduction to 6-(4-ethylphenyl)pyridazine-3-thiol (CAS No: 1225550-38-8)

6-(4-ethylphenyl)pyridazine-3-thiol, identified by its Chemical Abstracts Service (CAS) number 1225550-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a thiol (-SH) functional group and an ethyl-substituted phenyl ring at the 4-position introduces unique chemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of 6-(4-ethylphenyl)pyridazine-3-thiol consists of a pyridazine core substituted with a thiol group at the 3-position and an ethylphenyl moiety at the 4-position. This arrangement imparts both electrophilic and nucleophilic characteristics to the molecule, making it versatile for further chemical modifications. The thiol group, in particular, is known for its ability to form disulfide bonds, participate in metal coordination, and engage in redox reactions, which are critical in drug design and development.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. Pyridazines are a class of heterocycles that have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of substituents such as the ethylphenyl group enhances the pharmacological activity by influencing solubility, bioavailability, and interactions with biological targets.

One of the most compelling aspects of 6-(4-ethylphenyl)pyridazine-3-thiol is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a vital role in numerous metabolic pathways. By designing molecules that can interact with specific enzymatic targets, researchers aim to develop drugs that can either inhibit or activate these enzymes to achieve therapeutic effects. The thiol group in 6-(4-ethylphenyl)pyridazine-3-thiol provides a unique handle for covalent binding to enzymes, which could lead to the development of highly selective inhibitors.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms are known to enhance binding affinity and selectivity due to their ability to form multiple interactions with biological targets. For instance, thiol groups can form disulfide bonds with cysteine residues in proteins, leading to irreversible inhibition of enzymatic activity. This property makes 6-(4-ethylphenyl)pyridazine-3-thiol an attractive scaffold for developing drugs targeting proteins involved in diseases such as cancer and inflammation.

The synthesis of 6-(4-ethylphenyl)pyridazine-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the pyridazine ring followed by functionalization with the thiol group and the ethylphenyl substituent. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve the desired molecular architecture efficiently.

From a computational chemistry perspective, 6-(4-ethylphenyl)pyridazine-3-thiol has been studied using various modeling techniques to predict its binding affinity and mode of interaction with biological targets. Molecular docking simulations have shown that this compound can bind effectively to several enzymes implicated in diseases like cancer and inflammation. These simulations provide valuable insights into how structural modifications can enhance binding affinity and selectivity.

The pharmacokinetic properties of 6-(4-ethylphenyl)pyridazine-3-thiol are also of great interest. Factors such as solubility, permeability, and metabolic stability determine how effectively a drug can reach its target site within the body. Researchers are exploring ways to optimize these properties through structural modifications. For example, incorporating hydrophilic groups into the molecule could improve solubility while maintaining bioactivity.

In conclusion, 6-(4-ethylphenyl)pyridazine-3-thiol (CAS No: 1225550-38-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for modulating enzyme activity and interacting with biological targets in ways that could lead to novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.